Cas no 10044-00-5 (Butanedioic acid,2-sulfo-, 1,4-dihexadecyl ester, sodium salt (1:1))

• Product Name: Butanedioic acid,2-sulfo-, 1,4-dihexadecyl ester, sodium salt (1:1)
• CAS No: 10044-00-5
• MF: C₃₆H₆₉NaO₇S
• MW: 668.983642339706
• CID: 206081
• PubChem ID: 23663650
• Update Time: 2025-04-19

Butanedioic acid,2-sulfo-, 1,4-dihexadecyl ester, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-sulfo-, 1,4-dihexadecyl ester, sodium salt (1:1)
• sodium 1,4-dihexadecyl sulphonatosuccinate
• sodium,1,4-dihexadecoxy-1,4-dioxobutane-2-sulfonate
• 2,2-Di(2-hexynyl)malonic acid
• AC1L89AR
• AG-G-98642
• CTK5E0839
• Di-hex-2-inyl-malonsaeure
• di-hex-2-ynyl-malonic acid
• dihexadecyl 3-sulfonatosuccinate
• NSC407590
• sodium 1,2-di(hexadecyloxycarbonyl)ethanesulfonate
• sodium dihexadecylsulfosuccinate
• Butanedioicacid, sulfo-, 1,4-dihexadecyl ester, sodium salt (9CI)
• Succinic acid, sulfo-,1,4-dihexadecyl ester, sodium salt (8CI)
• Succinic acid, sulfo-, dihexadecylester, S-sodium salt (7CI)
• 1-Hexadecanol, sulfosuccinate (2:1), S-sodium salt(8CI)
• Dihexadecyl sodium sulfosuccinate
• Sodium dicetyl sulfosuccinate
• Sodiumdicetyl a-sulfosuccinate
• 10044-00-5
• SODIUM 1,4-BIS(HEXADECYLOXY)-1,4-DIOXOBUTANE-2-SULFONATE
• DTXSID00905501
• EINECS 233-147-6
• SCHEMBL5490907
• Sodium 1,4-dihexadecyl sulfonatosuccinate
• sodium;1,4-dihexadecoxy-1,4-dioxobutane-2-sulfonate
• NS00047962

• Inchi： 1S/C36H70O7S.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-42-35(37)33-34(44(39,40)41)36(38)43-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h34H,3-33H2,1-2H3,(H,39,40,41);/q;+1/p-1
• InChI Key： OJCVVWVJJBZCGB-UHFFFAOYSA-M
• SMILES： S(C(C(=O)OCCCCCCCCCCCCCCCC)CC(=O)OCCCCCCCCCCCCCCCC)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 668.46647
• Monoisotopic Mass: 668.46617
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 45
• Rotatable Bond Count: 36
• Complexity: 755
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118

Experimental Properties

• PSA: 109.8